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Compound of Interest

Compound Name: Ethyl 4-cyanobenzoate

Cat. No.: B145743

An In-depth Technical Guide to the Safety and Handling of Ethyl 4-cyanobenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 4-
cyanobenzoate, a compound commonly used in chemical synthesis and research. Adherence
to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

Ethyl 4-cyanobenzoate is classified as harmful and an irritant. It is crucial to understand the
potential hazards associated with this chemical before handling.

GHS Hazard Statements:

e Harmful if swallowed (H302).[1][2]

e Harmful in contact with skin (H312).[1][2]
o Causes skin irritation (H315).[1][2]

o Causes serious eye irritation (H319).[1][2]

e Harmful if inhaled (H332).[1][2]
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e May cause respiratory irritation (H335).[1]
Signal Word: Warning[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 4-cyanobenzoate is
presented in the table below for easy reference.

Property Value Source

White to light yellow crystalline

Appearance powder [3]
Molecular Formula C10H9NO:2 [2]
Molecular Weight 175.18 g/mol [2]
Melting Point 52-56 °C [3]
Boiling Point 139-140 °C @ 11 Torr [3]
Flash Point >110 °C (>230 °F) [3][4]
Density 1.1+0.1 g/cm3 [3]
Refractive Index 1.529 [3]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory to minimize exposure and ensure
safety.

Handling Procedures

e Ventilation: Always handle Ethyl 4-cyanobenzoate in a well-ventilated area, preferably
within a chemical fume hood.[3][4][5]

o Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn at all
times. This includes:
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o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][4][5]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][4][5]
o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4][5]

o Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or a
respirator protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149 must be followed.[4][5]

e Hygiene Practices:

o Wash hands thoroughly after handling.[3][4][5]

o Do not eat, drink, or smoke when using this product.[3][5]

o Remove contaminated clothing and wash it before reuse.[3][4]
e Avoiding Contamination:

o Avoid contact with eyes, skin, and clothing.[4][5]

o Minimize dust generation and accumulation.[4]

o Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Storage Conditions

o Store in a tightly closed container.[3][4]
o Keep in a cool, dry, and well-ventilated area.[1][3][4][5]
o Store away from incompatible substances.[3][4]

o Store locked up.[3][5]

Emergency Procedures
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A clear and logical workflow for handling emergencies is essential. The following diagram
outlines the recommended steps.

‘Workflow for Ethyl 4-cyanobenzoate Safety and Emergency Response

Spill & Fire Response

Click to download full resolution via product page
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Caption: Logical workflow for safety and emergency response.

First-Aid Measures

The following table summarizes the immediate first-aid steps to be taken in case of exposure.

Exposure Route First-Aid Protocol

Remove the individual from the exposure to

fresh air immediately. If breathing is difficult,
Inhalation administer oxygen. If the individual is not

breathing, give artificial respiration. Seek

medical attention.[4]

Immediately flush the skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact ) )
all contaminated clothing and shoes. Seek

medical attention.[4]

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

Eye Contact eyelids. Remove contact lenses if present and
easy to do so. Continue rinsing. Seek medical
attention.[1][3][4]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious

person. Seek medical aid.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[4][5]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[4] Vapors are heavier than air and may spread along floors.
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4][5]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required. Avoid dust formation.
Ensure adequate ventilation. Evacuate personnel to safe areas.[1][5]

e Environmental Precautions: Do not let the product enter drains.[1]

o Containment and Cleanup: Clean up spills immediately. Sweep up the material and place it
into a suitable, closed container for disposal. Avoid generating dusty conditions.[1][4]

Toxicological Information

The toxicological properties of Ethyl 4-cyanobenzoate have not been fully investigated.[4]
However, based on its classification, it is known to be harmful through oral, dermal, and
inhalation routes and causes skin and eye irritation.[2] The target organ for single exposure
toxicity is the respiratory system.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[3] It is recommended to use an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for Ethyl 4-
cyanobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145743#safety-and-handling-precautions-for-ethyl-4-
cyanobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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